Cas no 18826-29-4 (Naphthacene,5,12-bis(2-phenylethynyl)-)

• Product Name: Naphthacene,5,12-bis(2-phenylethynyl)-
• CAS No: 18826-29-4
• MF: C₃₄H₂₀
• MW: 428.522608757019
• CID: 193848
• PubChem ID: 87816
• Update Time: 2025-09-22

Naphthacene,5,12-bis(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthacene,5,12-bis(2-phenylethynyl)-
• 5,12-BIS-(PHENYLETHYNYL)-NAPHTHACENE
• 471151_ALDRICH
• 5,12-Bis-(phenylethinyl)-naphthacen
• 5,12-bis(phenylethynyl)naphthacene
• 5,12-bis(phenylethynyl)tetracene
• 5,12-bisnaphthacene
• 5.12-Bis-(phenylethinyl)-naphthacen
• AC1L3EGO
• AC1Q28A6
• BPEN
• CTK4D9748
• EINECS 242-605-4
• Naphthacene, 5,12-bis(phenylethynyl)-
• 5,12-bis(phenylethynyl)-naphthacen
• BPEN, 5,12-bis(phenylethynyl)naphthacene
• 5 12-BIS(PHENYLETHYNYL)NAPHTHACENE TEC&
• 5,12-BIS(PHENYLETHYNYL)NAPHTHACENE, TECH .
• Naphthacene, 5,12-bis(2-phenylethynyl)-
• 18826-29-4
• DTXSID3066425
• OUHYGBCAEPBUNA-UHFFFAOYSA-N
• AKOS015916576
• 5,12-bis(2-phenylethynyl)tetracene
• BS-50420
• (5,12-bis(phenylethynyl)naphthacene)
• MKZ3D4QP9D
• E76468
• NS00026164
• UNII-MKZ3D4QP9D
• 5,12-bis(phenethynyl)naphthacene
• 5,12-Bis(2-phenylethynyl)naphthacene
• 5 12-BIS(PHENYLETHYNYL)NAPHTHACENE TEC
• Q2817093
• 5,12-Bis(phenylethynyl)naphthacene, technical grade, 85%
• FT-0619758
• DB-263362

• Inchi： 1S/C34H20/c1-3-11-25(12-4-1)19-21-31-29-17-9-10-18-30(29)32(22-20-26-13-5-2-6-14-26)34-24-28-16-8-7-15-27(28)23-33(31)34/h1-18,23-24H
• InChI Key： OUHYGBCAEPBUNA-UHFFFAOYSA-N
• SMILES： C12=CC3C=CC=CC=3C=C1C(C#CC1C=CC=CC=1)=C1C=CC=CC1=C2C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 428.1566
• Monoisotopic Mass: 428.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 248 ºC
• PSA: 0
• Solubility: Not determined

Naphthacene,5,12-bis(2-phenylethynyl)- Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38